Cas no 2171892-27-4 (3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one)

• Product Name: 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one
• CAS No: 2171892-27-4
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 5567205
• PubChem ID: 165594375
• Update Time: 2025-06-13

3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one
• EN300-1645862
• 2171892-27-4
• 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one

• Inchi： 1S/C13H13ClO3/c1-3-13(2)11(15)10(12(16)17-13)8-5-4-6-9(14)7-8/h4-7,15H,3H2,1-2H3
• InChI Key： YRIWLULUSCUYJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(=O)OC(C)(C=1O)CC

Computed Properties

• Exact Mass: 252.0553220g/mol
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one

Introduction to 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one (CAS No. 2171892-27-4)

3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171892-27-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique arrangement of functional groups in its molecular structure, including the presence of a chlorophenyl ring, ethyl and hydroxymethyl substituents, and a dihydrofuran core, makes it a subject of intense study for potential therapeutic applications.

The dihydrofuran scaffold is particularly noteworthy in medicinal chemistry due to its ability to mimic certain bioactive natural products and its role in drug design. In particular, the 4-hydroxy and 5-methyl groups contribute to the compound's overall reactivity and interaction with biological targets. The 3-chlorophenyl moiety introduces a lipophilic character, which can enhance membrane permeability and influence pharmacokinetic properties. These structural features collectively contribute to the compound's potential as a lead molecule in the development of novel pharmaceutical agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological profile of such compounds more efficiently than ever before. Studies have indicated that derivatives of this class of molecules may possess inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making them attractive candidates for further investigation. The 5-methyl group, for instance, has been shown to modulate binding affinity in certain protein targets, suggesting its importance in fine-tuning pharmacological activity.

In the context of modern drug discovery, the synthesis of 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one has been optimized using advanced synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiopurity. These synthetic advances not only facilitate laboratory-scale production but also pave the way for large-scale manufacturing if future clinical trials prove successful.

The pharmacological evaluation of this compound has revealed intriguing interactions with biological systems. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. Additionally, its structural similarity to known bioactive molecules has prompted investigations into potential anticancer applications. The chlorophenyl group is particularly interesting as it is frequently found in bioactive compounds with demonstrated therapeutic effects.

One of the most compelling aspects of this research is the integration of machine learning models to predict drug-like properties early in the discovery process. These models leverage vast datasets of known bioactive compounds to identify structural features that correlate with desired pharmacological outcomes. By applying these tools to 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one, researchers have been able to prioritize certain derivatives for further testing based on predicted efficacy and safety profiles.

The chemical stability of this compound is another critical factor that has been thoroughly investigated. Its resistance to degradation under various conditions ensures that it can be stored and handled effectively during both preclinical and clinical studies. Furthermore, its solubility characteristics have been optimized through modifications such as salt formation or prodrug development, enhancing its bioavailability if used in future formulations.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace at which compounds like this one are translated from bench research to clinical development. Open science initiatives and shared databases have facilitated knowledge exchange, allowing researchers worldwide to contribute data and insights that refine our understanding of its potential applications.

The regulatory landscape for new drug candidates also plays a significant role in shaping research priorities for 3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that any future therapeutic agents derived from this class undergo rigorous testing before reaching patients. This adherence to regulatory standards underscores the commitment within the pharmaceutical industry to deliver safe and effective treatments.

Future directions for research on this compound may include exploring its interactions with novel targets identified through genomics and proteomics studies. Advances in precision medicine have highlighted the importance of understanding individual variations in drug response, prompting investigations into how genetic factors influence susceptibility or resistance to therapeutic agents like this one.

In conclusion,3-(3-Chlorophenyl)-5-ethyl-4-hydroxy-5-methyl-2,5-dihydrofuran-2-one (CAS No. 2171892-27-4) represents a promising area of investigation within pharmaceutical chemistry. Its unique structural features combined with recent advances in synthetic biology and computational modeling position it as a valuable candidate for further development into novel therapeutics targeting inflammatory diseases or cancer-related pathways.